![molecular formula C7H8BrClFN B2463557 2-Bromo-6-fluoro-N-methylaniline;hydrochloride CAS No. 2567502-30-9](/img/structure/B2463557.png)
2-Bromo-6-fluoro-N-methylaniline;hydrochloride
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Overview
Description
“2-Bromo-6-fluoro-N-methylaniline;hydrochloride” is a chemical compound with the CAS Number: 2567502-30-9 . It has a molecular weight of 240.5 . The IUPAC name for this compound is 2-bromo-6-fluoro-N-methylaniline hydrochloride .
Molecular Structure Analysis
The InChI code for “2-Bromo-6-fluoro-N-methylaniline;hydrochloride” is 1S/C7H7BrFN.ClH/c1-10-7-5(8)3-2-4-6(7)9;/h2-4,10H,1H3;1H
. This code provides a standard way to encode the compound’s molecular structure and formula.
Scientific Research Applications
Synthesis of Other Compounds
“2-Bromo-6-fluoro-N-methylaniline;hydrochloride” can serve as a starting material or intermediate in the synthesis of a wide range of other compounds. For instance, it can be used in reactions to form new bonds with other elements or compounds .
Pharmaceutical Research
This compound could potentially be used in pharmaceutical research. The presence of both bromine and fluorine atoms could make it a useful building block in the synthesis of various pharmaceuticals .
Material Science
In material science, “2-Bromo-6-fluoro-N-methylaniline;hydrochloride” could be used in the development of new materials. Its unique structure could contribute to the properties of these materials .
Biological Research
In biological research, this compound could be used to study the effects of bromine and fluorine-containing compounds on various biological systems .
Chemical Industry
In the chemical industry, “2-Bromo-6-fluoro-N-methylaniline;hydrochloride” could be used in the production of dyes, resins, or other chemical products .
Environmental Science
This compound could also be used in environmental science research, such as studying the behavior and impact of bromine and fluorine-containing compounds in the environment .
Mechanism of Action
Target of Action
Similar compounds have been found to activate sirtuin 6 (sirt6), a lysine deacetylase that acts as a tumor suppressor .
Mode of Action
It’s worth noting that compounds with similar structures have been found to increase the deacetylase activity of sirt6 by binding to an allosteric site, leading to a decrease in histone levels in human hepatocellular carcinoma cells .
Biochemical Pathways
Based on the mode of action described above, it can be inferred that this compound may influence pathways related to histone deacetylation and tumor suppression .
Result of Action
Based on the mode of action, it can be inferred that this compound may lead to a decrease in histone levels in cells, potentially influencing gene expression .
properties
IUPAC Name |
2-bromo-6-fluoro-N-methylaniline;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN.ClH/c1-10-7-5(8)3-2-4-6(7)9;/h2-4,10H,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDGALXADEREBGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC=C1Br)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.50 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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